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Compound of Interest

Compound Name: 5-Morpholino-2-nitrophenol

Cat. No.: B070920 Get Quote

Essential Safety and Handling Guide for 5-
Morpholino-2-nitrophenol
Disclaimer: This document provides safety and handling guidelines for 5-Morpholino-2-
nitrophenol based on the available data for the closely related and hazardous compound, 2-

nitrophenol. Due to the structural similarity, it is prudent to handle 5-Morpholino-2-nitrophenol
with the same precautions as 2-nitrophenol in the absence of specific data. These

recommendations are intended for researchers, scientists, and drug development

professionals. Always consult your institution's safety office and the most current Safety Data

Sheet (SDS) if one becomes available.

Immediate Safety and Logistical Information
5-Morpholino-2-nitrophenol is a chemical compound that, based on its structural analog 2-

nitrophenol, should be handled with care. 2-Nitrophenol is classified as harmful if swallowed, in

contact with skin, or if inhaled.[1][2] It can cause skin and eye irritation.[3][4] Absorption into the

body may lead to the formation of methemoglobin, which can cause cyanosis, with a possible

delayed onset of 2 to 4 hours or more.[1][5] It is also considered very toxic to aquatic life with

long-lasting effects.[1][6]

Emergency Procedures:
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In case of skin contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water or shower. Consult a physician.[1]

In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present and

easy to do so. Continue rinsing.[7]

If inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.

Oxygen may be administered if necessary. Call a physician immediately.[1][7]

If swallowed: Rinse mouth with water. Immediately make the victim drink water (two glasses

at most). Consult a physician.[1] Do NOT induce vomiting.[7]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 5-Morpholino-2-
nitrophenol. The following table summarizes the recommended PPE based on the hazards of

2-nitrophenol.

Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[3]

To protect against splashes

and dust that can cause

serious eye irritation.[3][4]

Hand Protection

Chemical-resistant gloves.[8]

[9] Nitrile rubber gloves are a

common recommendation for

handling chemicals.[10]

To prevent skin contact, as the

substance is harmful upon

dermal absorption.[1][2]

Body Protection

Wear suitable protective

clothing, such as a lab coat or

a chemical-resistant apron.[9]

[10]

To protect against skin

exposure and contamination of

personal clothing.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1][7] If dusts are

generated, respiratory

protection is required.[1]

To prevent inhalation of

harmful dust or vapors.[1][2]
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Operational and Disposal Plans
Handling and Storage:

Handling: Work under a chemical fume hood.[1] Avoid inhalation of the substance.[1] Avoid

contact with skin and eyes.[4][5] Do not eat, drink, or smoke when using this product.[1][7]

Wash hands thoroughly after handling.[1][7]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[1][7] The

substance may be light-sensitive.[1] Store locked up or in an area accessible only to

qualified or authorized personnel.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][7]

Do not let the product enter drains.[1][5]

Leave chemicals in their original containers and do not mix with other waste.[1] Handle

uncleaned containers as you would the product itself.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of 5-
Morpholino-2-nitrophenol in a laboratory setting.
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Experimental Workflow for Handling 5-Morpholino-2-nitrophenol
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Caption: Safe handling workflow for 5-Morpholino-2-nitrophenol.
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Hazard Data Summary for 2-Nitrophenol (Analog)
The following table summarizes key hazard information for 2-nitrophenol, which should be

considered as a conservative estimate for 5-Morpholino-2-nitrophenol.

Hazard Classification Statement Reference

Acute Toxicity (Oral) Harmful if swallowed. [1][2]

Acute Toxicity (Dermal) Harmful in contact with skin. [1][2]

Acute Toxicity (Inhalation) Harmful if inhaled. [1][2]

Skin Corrosion/Irritation Causes skin irritation. [3][4]

Serious Eye Damage/Irritation Causes serious eye irritation. [3][4]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.
[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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10. SAFE CHEMICAL HANDLING PROTECTION PPE KIT [wilhelmsen.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-
Morpholino-2-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070920#personal-protective-equipment-for-handling-
5-morpholino-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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